Cas no 2171383-39-2 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}butanoic acid)

• Product Name: 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}butanoic acid
• CAS No: 2171383-39-2
• MF: C₂₅H₃₀N₂O₅S
• MW: 470.581105709076
• CID: 6276327
• PubChem ID: 165574371
• Update Time: 2025-05-22

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}butanoic acid
• 2171383-39-2
• 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-(methylsulfanyl)butanamido]methyl}butanoic acid
• EN300-1541163

• Inchi： 1S/C25H30N2O5S/c1-3-16(24(29)30)14-26-23(28)22(12-13-33-2)27-25(31)32-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/t16?,22-/m0/s1
• InChI Key： BKMANHWEUWZTPM-XLDIYJRPSA-N
• SMILES： S(C)CC[C@@H](C(NCC(C(=O)O)CC)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 470.18754324g/mol
• Monoisotopic Mass: 470.18754324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 653
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 130Ų

Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}butanoic acid

Comprehensive Analysis of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}butanoic acid (CAS No. 2171383-39-2)

The compound 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}butanoic acid (CAS No. 2171383-39-2) is a highly specialized Fmoc-protected amino acid derivative with significant applications in peptide synthesis and bioconjugation. Its unique structure, featuring a methylsulfanyl group and a butanoic acid moiety, makes it a valuable building block in pharmaceutical research and drug development. Researchers are increasingly focusing on this compound due to its potential in designing targeted therapeutics and biomolecular probes.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and biologics. The Fmoc group in 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}butanoic acid ensures efficient deprotection during solid-phase peptide synthesis (SPPS), a technique widely used in proteomics and antibody development. This compound’s compatibility with automated synthesizers and its role in creating thioether-containing peptides have made it a topic of interest in academic and industrial research.

One of the most searched questions in chemical databases is how to optimize the yield of Fmoc-protected intermediates. The methylsulfanyl side chain in this compound offers unique reactivity, enabling site-specific modifications such as click chemistry or cross-coupling reactions. These properties align with the growing trend of functionalized peptides for drug delivery systems and diagnostic imaging. Additionally, its chiral purity (indicated by the (2S) configuration) is critical for maintaining biological activity in therapeutic applications.

The butanoic acid terminus in CAS No. 2171383-39-2 provides a carboxyl group for further derivatization, making it a versatile scaffold for linker design in antibody-drug conjugates (ADCs). This feature is particularly relevant given the rising interest in next-generation biotherapeutics. Researchers often inquire about the solubility and stability of such compounds, and this derivative exhibits favorable properties in polar aprotic solvents, which are commonly used in peptide coupling reactions.

From an SEO perspective, keywords like “Fmoc-amino acid supplier”, “peptide building blocks”, and “CAS 2171383-39-2 applications” are frequently searched by pharmaceutical chemists and biotechnologists. The compound’s role in high-throughput screening and combinatorial chemistry further enhances its relevance. As the industry shifts toward green chemistry, the synthetic routes for this compound are being refined to reduce organic waste and improve atom economy.

In summary, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-(methylsulfanyl)butanamidomethyl}butanoic acid represents a critical tool in modern chemical biology. Its applications span from peptide-based vaccines to enzyme inhibitors, addressing key challenges in personalized medicine. With ongoing research into its structure-activity relationships, this compound is poised to remain a focal point in innovative drug design.